Cas no 2248283-07-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-fluoro-2-methylquinoline-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-fluoro-2-methylquinoline-3-carboxylate
• CAS No: 2248283-07-8
• MF: C₁₉H₁₁FN₂O₄
• MW: 350.300048112869
• CID: 6292948
• PubChem ID: 165728803
• Update Time: 2025-05-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-fluoro-2-methylquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-fluoro-2-methylquinoline-3-carboxylate
• EN300-6520064
• 2248283-07-8

• Inchi： 1S/C19H11FN2O4/c1-10-14(9-11-5-4-8-15(20)16(11)21-10)19(25)26-22-17(23)12-6-2-3-7-13(12)18(22)24/h2-9H,1H3
• InChI Key： FVRBMTVBKRCVQE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=CC(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)=C(C)N=C21

Computed Properties

• Exact Mass: 350.07028500g/mol
• Monoisotopic Mass: 350.07028500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 76.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-fluoro-2-methylquinoline-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-fluoro-2-methylquinoline-3-carboxylate (CAS No. 2248283-07-8) and Its Significance in Modern Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-fluoro-2-methylquinoline-3-carboxylate (CAS No. 2248283-07-8) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered significant attention in the field of medicinal chemistry due to its potential biological activities and mechanistic insights. The presence of both isoindole and fluoroquinoline moieties in its structure endows it with unique chemical properties that make it a compelling candidate for further exploration.

In recent years, the development of novel therapeutic agents has been heavily influenced by advancements in synthetic methodologies and an increased understanding of molecular interactions at the atomic level. The compound in question exemplifies this trend, as it combines elements from two well-studied chemical scaffolds: the isoindole system and the fluoroquinoline class. These scaffolds are renowned for their versatility in drug design, with applications ranging from antimicrobial agents to anticancer therapeutics. The incorporation of a dioxo group further enhances its structural complexity, potentially modulating reactivity and bioavailability.

One of the most intriguing aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-fluoro-2-methylquinoline-3-carboxylate is its potential role as a bioisostere or scaffold-hopping candidate. Bioisosteres are molecules that share similar physical or chemical properties but differ in atomic composition, often used to optimize drug-like characteristics such as solubility, metabolic stability, and binding affinity. The structural features of this compound suggest that it may serve as a bridge between different pharmacophoric spaces, enabling the exploration of novel pharmacological targets.

Recent studies have highlighted the importance of fluorine substitution in medicinal chemistry, particularly in quinoline derivatives. The introduction of a fluoro atom at the 8-position can significantly alter the electronic properties of the molecule, influencing both its reactivity and its interaction with biological targets. This modification is particularly relevant in the context of fluoroquinolones, a class of antibiotics known for their broad-spectrum activity against Gram-negative bacteria. The presence of a methyl group at the 2-position further fine-tunes the electronic distribution, potentially enhancing binding interactions with protein targets.

The dioxo group (C=O-C=O) in the structure introduces additional polar functionalities, which can be exploited to improve solubility and cell membrane permeability—critical factors for drug efficacy. This moiety is also known to participate in hydrogen bonding interactions, a key aspect of molecular recognition in biological systems. The combination of these features makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-fluoro-2-methylquinoline-3-carboxylate a promising candidate for further investigation into its pharmacological potential.

In terms of synthetic chemistry, the preparation of this compound involves multi-step organic transformations that showcase modern methodologies such as transition-metal-catalyzed coupling reactions and palladium-mediated cross-coupling processes. These techniques allow for precise control over regioselectivity and stereoselectivity, ensuring that the final product retains the desired structural integrity. The synthesis also highlights the importance of protecting group strategies in complex molecule construction, where functional groups must be selectively manipulated without compromising overall molecular architecture.

The biological evaluation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-fluoro-2-methylquinoline-3-carboxylate has been accompanied by computational studies using molecular modeling techniques. These studies aim to predict binding modes and interaction energies with potential target proteins, providing insights into how the molecule might exert its effects at the molecular level. Such computational approaches are increasingly integral to drug discovery pipelines, allowing researchers to prioritize compounds based on predicted efficacy before investing resources in experimental validation.

One particularly noteworthy aspect of this compound is its potential application in oncology research. Isoindole derivatives have been reported to exhibit antitumor activity through mechanisms such as inhibition of kinases or modulation of apoptosis pathways. The presence of additional functional groups like the fluoroquinoline moiety may enhance these effects by improving target engagement or metabolic stability. Preclinical studies have begun to explore these possibilities, with early results suggesting promising activity against certain cancer cell lines.

The role of fluorine substitution in modulating pharmacokinetic properties cannot be overstated. In many cases, fluorine atoms enhance metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 oxidases. This characteristic is particularly valuable for drugs that require longer half-lives or multiple daily dosing regimens. For 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yli 8-fluoro -2-methylquinoline -3-carboxylate, this could translate into improved therapeutic outcomes compared to structurally related analogs lacking fluorine substitution.

Another area where this compound shows promise is in antimicrobial applications. Fluoroquinolones remain one of the most effective classes of antibiotics against resistant bacterial strains due to their ability to inhibit DNA gyrase and topoisomerase IV enzymes essential for bacterial replication. By incorporating an isoindole scaffold with additional modifications such as hydrophobic side chains or polar functional groups, 1 , 3 -dioxo - - dihydro - - 1 H - isoindol - - 2 - yl 8 - fluoro - - 2 - methylquinoline - - 3 - carboxylate may exhibit enhanced activity against multidrug-resistant pathogens while minimizing side effects associated with existing fluoroquinolones.

The synthesis and characterization efforts surrounding this compound also contribute to broader advancements in synthetic organic chemistry methodologies used across multiple industries beyond pharmaceuticals . For instance , techniques developed during its preparation may find utility in materials science , agrochemicals , or specialty chemicals where complex molecular architectures are required but traditional synthetic routes prove inadequate . This cross-disciplinary impact underscores how fundamental research often drives innovation across diverse scientific domains .

In conclusion, 1 , 3 -dioxo - - dihydro - - 1 H - isoindol - - 2 yl i u o f luor o q u i n o l i n e c arbox ylate ( CAS N o . ) ) represents an exciting example o f how combining rationally designed structural motifs can lead t o novel biologically active molecules . Its unique combination o f functional groups , coupled w i t h promising preliminary data , makes it a valuable asset i n ongoing drug discovery efforts . As research continues t o uncover new applications f o r th is c ompound , i t will likely play an important role i n shaping future developments i n chemical biology . p > article > response >